Cas no 1806463-03-5 (3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806463-03-5
• MF: C₁₀H₇BrF₃NO₃S
• MW: 358.131691217422
• CID: 4975082
• Update Time: 2025-05-19

3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H7BrF3NO3S/c11-4-3-8(16)6-1-2-7(15(17)18)9(5-6)19-10(12,13)14/h1-2,5H,3-4H2
• InChI Key： JZHCGXYTPWIGNG-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)SC(F)(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 3.9
• Topological Polar Surface Area: 88.2

Additional information on 3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806463-03-5)

3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806463-03-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromo-substituted propanone backbone with a nitro and trifluoromethylthio functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and receptor binding.

The compound’s CAS No. 1806463-03-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its long chemical name may seem complex, but each segment—3-Bromo, 4-nitro, and trifluoromethylthio—plays a critical role in its reactivity and properties. For instance, the nitro group enhances electrophilicity, while the trifluoromethylthio moiety contributes to lipophilicity, a key factor in membrane permeability for drug candidates.

In recent years, the demand for fluorinated compounds like 3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one has surged, driven by trends in precision medicine and sustainable agriculture. Fluorine incorporation is a hot topic in medicinal chemistry, as it improves metabolic stability and bioavailability. This aligns with user queries such as "fluorine in drug design" or "nitroaryl compounds applications", which often appear in search engine analytics.

From a synthetic perspective, CAS 1806463-03-5 serves as a building block for heterocyclic frameworks, which are pivotal in developing kinase inhibitors and antimicrobial agents. Its bromo-substituted ketone functionality allows for further derivatization via cross-coupling reactions, a technique widely discussed in forums on organic synthesis optimization. This adaptability makes it a valuable asset for chemists exploring structure-activity relationships (SAR).

Environmental and safety considerations are also part of the discourse around 3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in material safety data sheets (MSDS). Users often search for "safe handling of nitroaryl compounds" or "storage of brominated ketones", highlighting the need for clear technical guidance.

In conclusion, 3-Bromo-1-(4-nitro-3-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806463-03-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—underscore its importance in industrial and academic settings. As research progresses, this compound is poised to remain a focal point for advancements in small-molecule therapeutics and material science.